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Compound of Interest

Compound Name: JN403

Cat. No.: B15578907 Get Quote

This guide provides essential safety and logistical information for the proper disposal of JN403,

a selective α7 nicotinic acetylcholine receptor agonist. The following procedures are designed

to ensure the safety of laboratory personnel and compliance with standard chemical waste

management protocols.

Chemical and Physical Properties
A summary of the key chemical and physical properties of JN403 is presented below. This

information is crucial for understanding the handling and disposal requirements of the

compound.
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Property Value Reference

Chemical Name

(1-Aza-bicyclo[2.2.2]oct-3(S)--

yl)-carbamic acid 1(S)-(2-

fluoro-phenyl)-ethyl ester

[1]

CAS Number 942606-12-4 [1]

Molecular Formula C16H21FN2O2 [1]

Molecular Weight 292.35 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Storage Condition

Short term (days to weeks): 0 -

4 °C, dry and dark. Long term

(months to years): -20 °C.

[1]

Disposal Workflow
The proper disposal of JN403 involves a series of steps to ensure safety and environmental

protection. The following diagram illustrates the recommended workflow for the disposal of

JN403 waste.
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JN403 Disposal Workflow

Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling JN403 for disposal, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation: Proper segregation of waste is critical. JN403 waste should be

categorized as follows:
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Uncontaminated Solid Waste: Empty, uncontaminated containers, packaging, and paper

towels.

Contaminated Solid Waste: Gloves, absorbent pads, and other materials that have come into

direct contact with JN403.

Liquid Waste: Solutions containing JN403.

Sharps Waste: Needles, syringes, or broken glass contaminated with JN403.

3. Uncontaminated Solid Waste Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

The rinsate should be collected and disposed of as chemical waste.

After rinsing, the containers can be disposed of in the regular laboratory trash, provided they

are not considered hazardous waste containers by your institution.

4. Contaminated Solid Waste Disposal:

Collect all solid waste contaminated with JN403 in a designated, clearly labeled hazardous

waste container.

The container should be a durable, leak-proof plastic bag or drum.

Label the container with "Hazardous Waste," the name of the chemical (JN403), and the

date.

5. Liquid Waste Disposal:

Collect all liquid waste containing JN403 in a designated, sealed, and properly labeled

hazardous waste container.

The container should be compatible with the solvents used.

Do not mix incompatible waste streams.

6. Sharps Waste Disposal:
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Place all sharps contaminated with JN403 in a designated sharps container.

The container should be puncture-resistant and leak-proof.

Label the sharps container with "Hazardous Waste," the name of the chemical (JN403), and

the date.

7. Packaging and Labeling:

Ensure all waste containers are securely sealed and properly labeled according to your

institution's and local regulations.

The label should clearly identify the contents as "JN403 Waste" and include any other

required hazard information.

8. Final Disposal:

Store the labeled waste containers in a designated hazardous waste accumulation area.

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EH&S) department or a licensed hazardous waste disposal contractor.

Disclaimer: The disposal procedures outlined above are based on general laboratory safety

principles and the available information for JN403. Always consult your institution's specific

waste disposal guidelines and your local regulations to ensure full compliance. If a Safety Data

Sheet (SDS) for JN403 becomes available, its recommendations should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15578907?utm_src=pdf-body
https://www.benchchem.com/product/b15578907?utm_src=pdf-body
https://www.benchchem.com/product/b15578907?utm_src=pdf-body
https://www.benchchem.com/product/b15578907?utm_src=pdf-body
https://www.benchchem.com/product/b15578907?utm_src=pdf-body
https://www.benchchem.com/product/b15578907?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/14394
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safe Disposal of JN403: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578907#jn403-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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